![molecular formula C19H21FN2OS B5802369 1-[(2-ethoxyphenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine](/img/structure/B5802369.png)
1-[(2-ethoxyphenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine
Overview
Description
1-[(2-ethoxyphenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of piperazine derivatives, which have shown promise in treating various diseases.
Mechanism of Action
The exact mechanism of action of 1-[(2-ethoxyphenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine is not fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect various biochemical and physiological processes in the body. It has been shown to modulate the release of neurotransmitters, increase neurotrophic factor expression, and regulate gene expression.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-[(2-ethoxyphenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine in lab experiments is its ability to selectively target specific neurotransmitter systems, which can help researchers better understand the underlying mechanisms of various diseases. However, one of the limitations is its potential toxicity, which can affect the accuracy of the results.
Future Directions
There are several future directions for research on 1-[(2-ethoxyphenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine. One area of interest is its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area is its potential use as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 1-[(2-ethoxyphenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine involves the reaction of 2-fluoroaniline with ethyl chloroformate, followed by the addition of carbon disulfide and piperazine. The resulting compound is then purified and characterized using various analytical techniques.
Scientific Research Applications
Research has shown that 1-[(2-ethoxyphenyl)carbonothioyl]-4-(2-fluorophenyl)piperazine has potential therapeutic applications in various fields such as neuroscience, cancer, and infectious diseases. It has been shown to exhibit antipsychotic, antidepressant, and anxiolytic effects in animal models.
properties
IUPAC Name |
(2-ethoxyphenyl)-[4-(2-fluorophenyl)piperazin-1-yl]methanethione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN2OS/c1-2-23-18-10-6-3-7-15(18)19(24)22-13-11-21(12-14-22)17-9-5-4-8-16(17)20/h3-10H,2,11-14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFZCWVMEWSGTIO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=S)N2CCN(CC2)C3=CC=CC=C3F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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